Cas no 915779-75-8 (Benzonitrile, 4-(dodecyloxy)-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-(dodecyloxy)-2-(trifluoromethyl)-
• CAS No: 915779-75-8
• MF: C₂₀H₂₈F₃NO
• MW: 355.437636375427
• CID: 786962
• PubChem ID: 71428768
• Update Time: 2025-04-19

Benzonitrile, 4-(dodecyloxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dodecyloxy)-2-(trifluoromethyl)-
• 4-dodecoxy-2-(trifluoromethyl)benzonitrile
• DTXSID70847484
• 4-(Dodecyloxy)-2-(trifluoromethyl)benzonitrile
• 915779-75-8

• Inchi： 1S/C20H28F3NO/c1-2-3-4-5-6-7-8-9-10-11-14-25-18-13-12-17(16-24)19(15-18)20(21,22)23/h12-13,15H,2-11,14H2,1H3
• InChI Key： HOIPNDMXJWZJKP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)OCCCCCCCCCCCC)(F)F

Computed Properties

• Exact Mass: 355.21229900g/mol
• Monoisotopic Mass: 355.21229900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 33Ų